Cas no 1806065-94-0 (3-Bromo-2-(chloromethyl)-6-(difluoromethyl)-5-fluoropyridine)

• Product Name: 3-Bromo-2-(chloromethyl)-6-(difluoromethyl)-5-fluoropyridine
• CAS No: 1806065-94-0
• MF: C₇H₄BrClF₃N
• MW: 274.465570449829
• CID: 4861098
• Update Time: 2025-10-12

3-Bromo-2-(chloromethyl)-6-(difluoromethyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(chloromethyl)-6-(difluoromethyl)-5-fluoropyridine

• Inchi： 1S/C7H4BrClF3N/c8-3-1-4(10)6(7(11)12)13-5(3)2-9/h1,7H,2H2
• InChI Key： RRVFRJOCQMFCNB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(F)F)=NC=1CCl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-2-(chloromethyl)-6-(difluoromethyl)-5-fluoropyridine

Recent Advances in the Study of 3-Bromo-2-(chloromethyl)-6-(difluoromethyl)-5-fluoropyridine (CAS: 1806065-94-0)

The compound 3-Bromo-2-(chloromethyl)-6-(difluoromethyl)-5-fluoropyridine (CAS: 1806065-94-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique halogenated and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of agrochemicals and pharmaceuticals targeting various diseases.

One of the key areas of research involving this compound is its role as a building block for the synthesis of novel pyridine derivatives. Pyridine-based compounds are known for their broad-spectrum biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of multiple halogen atoms and a difluoromethyl group in 3-Bromo-2-(chloromethyl)-6-(difluoromethyl)-5-fluoropyridine enhances its reactivity, making it a valuable precursor for further chemical modifications. Recent publications have highlighted its use in cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations to yield potent bioactive molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of this compound in the synthesis of kinase inhibitors. The study revealed that derivatives of 3-Bromo-2-(chloromethyl)-6-(difluoromethyl)-5-fluoropyridine exhibited promising inhibitory activity against specific kinase targets implicated in cancer progression. The researchers employed a combination of computational modeling and high-throughput screening to identify the most potent analogs, underscoring the compound's potential in targeted therapy development.

Another significant application of this compound lies in agrochemical research. A recent report in the journal Pest Management Science detailed its use as an intermediate in the synthesis of next-generation pesticides. The difluoromethyl group, in particular, was found to enhance the stability and bioavailability of the resulting agrochemicals, leading to improved efficacy against resistant pest strains. This finding has important implications for addressing global challenges in crop protection and food security.

Despite its promising applications, the synthesis and handling of 3-Bromo-2-(chloromethyl)-6-(difluoromethyl)-5-fluoropyridine present certain challenges. The compound's high reactivity and sensitivity to moisture require stringent reaction conditions and specialized storage protocols. Recent advancements in synthetic methodologies, however, have addressed some of these issues. For instance, a 2024 study in Organic Process Research & Development introduced a scalable and efficient synthesis route that minimizes byproduct formation and improves yield, paving the way for larger-scale applications.

Looking ahead, the continued exploration of 3-Bromo-2-(chloromethyl)-6-(difluoromethyl)-5-fluoropyridine is expected to yield further insights into its chemical properties and biological activities. Ongoing research is focusing on expanding its utility in drug discovery, particularly in the design of multifunctional ligands and prodrugs. Additionally, efforts are underway to optimize its synthetic pathways to enhance cost-effectiveness and environmental sustainability. As the field progresses, this compound is poised to play a pivotal role in the development of next-generation therapeutics and agrochemicals.